9-cyclohexyl-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 9-cyclohexyl-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H23NO3/c25-22-18-11-12-21-19(13-24(15-27-21)17-9-5-2-6-10-17)23(18)26-14-20(22)16-7-3-1-4-8-16/h1,3-4,7-8,11-12,14,17H,2,5-6,9-10,13,15H2
• InChI Key: CDSSJNBBUSAVCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CC3=C(C=CC4=C3OC=C(C4=O)C5=CC=CC=C5)OC2
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

9-cyclohexyl-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that has a unique structure and diverse properties.

Scientific Research Applications

Electrophilic Aminations with Oxaziridines

• Summary : The study discusses the use of cyclohexanespiro-3'-oxaziridine for electrophilic aminations, leading to the synthesis of various nitrogen-containing compounds, which could hint at methodologies applicable to the synthesis or modification of the compound (Andreae & Schmitz, 1991).

Phenyl-substituted Cycloalkane-cis-fused-1,3-oxazines

• Summary : This research outlines the synthesis and stereochemical study of phenyl-substituted cyclopentane and cyclohexane cis-fused 1,3-oxazines, offering a foundation for understanding the structural and chemical properties of related oxazine compounds (Stájer et al., 1990).

Synthesis of Annelated Analogues of MKC-442

• Summary : This study involves the synthesis of annelated analogues of MKC-442 using 1,3-oxazine-2,4(3H)-diones as key intermediates, illustrating a potential application in drug development and the exploration of oxazine compounds' pharmaceutical relevance (Larsen et al., 2000).

Structures of Cyclohexa[e][1,3]oxazine Derivatives

• Summary : This research presents the X-ray crystallography analysis of cyclohexa[e][1,3]oxazine derivatives, providing valuable information on the molecular structure that could aid in understanding the properties and potential applications of similar compounds (Kălmăn et al., 1994).

Asymmetric Induction in Diels-Alder Reactions

• Summary : The study explores asymmetric induction in Diels-Alder reactions involving β-hydroxy acyl nitroso compounds, potentially relevant to the synthesis strategies of cyclohexyl- and phenyl-substituted oxazines (Kirby & Nazeer, 1993).